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Compound of Interest

Compound Name: 2-Bromo-6-butoxynaphthalene

Cat. No.: B1275572

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Bromo-6-butoxynaphthalene, a
key intermediate in organic synthesis. The document details its alternative names and chemical
identifiers, summarizes its physicochemical properties, and provides a detailed experimental
protocol for its synthesis.

Nomenclature and Identification

2-Bromo-6-butoxynaphthalene is known by several alternative names and is cataloged under
various chemical identifiers. A clear understanding of this nomenclature is crucial for accurate
literature searches and material sourcing.
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Identifier Type

Identifier

Systematic Name

2-bromo-6-butoxynaphthalene

CAS Number

66217-20-7[1][2][3]

Molecular Formula

C14H15Bro[1][2][3]

Molecular Weight

279.17 g/mol [1][2][3]

Synonyms

2-Bromo-6-n-butoxynaphthalene, 2-bromo-6-n-
butyloxynaphthalene, Naphthalene, 2-bromo-6-
butoxy-[1][2][4]

Depositor-Supplied Synonyms

MFCD01568860, ACMC-209nu3,
SCHEMBL1608519, CTK5C3655, KS-
00000DBU, DTXSID50396566[1][2][4]

A closely related isomer, 2-Bromo-6-(sec-butoxy)naphthalene, should be distinguished by its
unique CAS number, 1492479-97-6.[5][6][7]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Bromo-6-butoxynaphthalene is

presented below.

Property Value

Melting Point 54.0-55.3 °C (from methanol)[1]
Boiling Point 364.7°C at 760 mmHg[1]
Density 1.309 g/cm3[1]

Flash Point 147.9°C[1]

Refractive Index 1.593[1]

Synthesis of 2-Bromo-6-butoxynaphthalene
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The synthesis of 2-Bromo-6-butoxynaphthalene is typically achieved through a two-step
process starting from -naphthol. The first step involves the synthesis of the key intermediate,
6-bromo-2-naphthol, which is then followed by a Williamson ether synthesis to yield the final
product.

Experimental Protocol

Step 1: Synthesis of 6-Bromo-2-naphthol from [3-Naphthol
This procedure is adapted from established methods for the bromination of B-naphthol.

e Bromination: In a suitable reaction vessel, dissolve [3-naphthol (1 mole) in glacial acetic acid.
Slowly add a solution of bromine (2 moles) in acetic acid to the reaction mixture while
maintaining the temperature and stirring. The reaction is exothermic and may require
cooling.

e Reduction: Following the bromination, the resulting 1,6-dibromo-2-naphthol can be reduced
to 6-bromo-2-naphthol. This is achieved by the addition of a reducing agent, such as tin and
hydrochloric acid or stannous chloride, to the reaction mixture. The mixture is heated until
the reduction is complete.

« |solation and Purification: The crude 6-bromo-2-naphthol is isolated by filtration and can be
purified by recrystallization from a suitable solvent like ethanol.

Step 2: Synthesis of 2-Bromo-6-butoxynaphthalene from 6-Bromo-2-naphthol
This step is a Williamson ether synthesis.

o Deprotonation: In a reaction flask, dissolve 6-bromo-2-naphthol (1 mole) in a suitable solvent
such as tetrahydrofuran. Add a base, for instance, sodium hydroxide, to deprotonate the
hydroxyl group, forming the corresponding naphthoxide salt.

 Alkylation: To the solution of the naphthoxide salt, add 1-bromobutane (1.1 moles). Heat the
reaction mixture to reflux and maintain for several hours until the reaction is complete, which
can be monitored by thin-layer chromatography.
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o Work-up and Purification: After cooling, the reaction mixture is quenched with water and
extracted with an organic solvent like ethyl acetate. The organic layer is then washed, dried,
and the solvent is removed under reduced pressure. The crude 2-Bromo-6-
butoxynaphthalene can be purified by column chromatography or recrystallization from
methanol to yield the final product.[1]

Synthesis Workflow

The following diagram illustrates the synthetic pathway for 2-Bromo-6-butoxynaphthalene.

B-Naphthol

1,6-Dibromo-2-naphthol 2-Bromo-6-butoxynaphthalene

Click to download full resolution via product page

Caption: Synthetic route to 2-Bromo-6-butoxynaphthalene.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Technical Guide to 2-Bromo-6-butoxynaphthalene:
Synonyms, Properties, and Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1275572#2-bromo-6-butoxynaphthalene-synonyms-
and-alternative-names]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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